Cas no 1494978-05-0 (3-(aminomethyl)-3-(3-methylphenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(3-methylphenyl)cyclobutan-1-ol
• CAS No: 1494978-05-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5769873
• PubChem ID: 65990921
• Update Time: 2025-06-07

3-(aminomethyl)-3-(3-methylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1855023
• 1494978-05-0
• CS-0354400
• 3-(aminomethyl)-3-(3-methylphenyl)cyclobutan-1-ol
• 3-(Aminomethyl)-3-(m-tolyl)cyclobutan-1-ol
• AKOS015333015
• Cyclobutanol, 3-(aminomethyl)-3-(3-methylphenyl)-

• Inchi： 1S/C12H17NO/c1-9-3-2-4-10(5-9)12(8-13)6-11(14)7-12/h2-5,11,14H,6-8,13H2,1H3
• InChI Key： ILCLYQSPKCCNIY-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=C(C)C=2)(CN)C1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 325.0±35.0 °C(Predicted)
• pka: 15.00±0.40(Predicted)